Cas no 2757833-76-2 (1-(1R)-1-amino-2-hydroxyethylcyclopropan-1-ol)

• Product Name: 1-(1R)-1-amino-2-hydroxyethylcyclopropan-1-ol
• CAS No: 2757833-76-2
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD34600867
• CID: 5680503
• PubChem ID: 151864885
• Update Time: 2025-07-22

1-(1R)-1-amino-2-hydroxyethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2757833-76-2
• 1-[(1R)-1-amino-2-hydroxyethyl]cyclopropan-1-ol
• EN300-26620797
• 1-(1R)-1-amino-2-hydroxyethylcyclopropan-1-ol

• MDL： MFCD34600867
• Inchi： 1S/C5H11NO2/c6-4(3-7)5(8)1-2-5/h4,7-8H,1-3,6H2/t4-/m1/s1
• InChI Key： SLLVAXGADPVSBI-SCSAIBSYSA-N
• SMILES： OC1([C@@H](CO)N)CC1

Computed Properties

• Exact Mass: 117.078978594g/mol
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 66.5Ų

Additional information on 1-(1R)-1-amino-2-hydroxyethylcyclopropan-1-ol

Comprehensive Overview of 1-(1R)-1-amino-2-hydroxyethylcyclopropan-1-ol (CAS No. 2757833-76-2): Properties, Applications, and Research Insights

1-(1R)-1-amino-2-hydroxyethylcyclopropan-1-ol (CAS No. 2757833-76-2) is a chiral cyclopropane derivative gaining attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by its hydroxyethyl and amino functional groups, serves as a versatile intermediate in synthetic chemistry. Its cyclopropane ring confers rigidity, while the stereocenter at the 1R position enhances its potential for enantioselective applications. Researchers are increasingly exploring its role in drug discovery, particularly for targeting enzymes and receptors where stereochemistry plays a critical role.

The growing interest in chiral building blocks like 1-(1R)-1-amino-2-hydroxyethylcyclopropan-1-ol aligns with trends in precision medicine and green chemistry. Searches for "sustainable chiral synthesis" and "cyclopropane-based pharmaceuticals" have surged, reflecting demand for eco-friendly and efficient synthetic routes. This compound’s water solubility (due to its hydroxyl groups) and stability under physiological conditions make it a candidate for bioconjugation and prodrug design. Recent studies highlight its utility in modifying peptides and nucleotides to improve bioavailability.

From a technical perspective, CAS No. 2757833-76-2 exhibits a molecular weight of 131.17 g/mol and a polar surface area of 66.48 Ų, properties critical for its ADME (Absorption, Distribution, Metabolism, Excretion) profile. Analytical techniques like HPLC and NMR are essential for verifying its enantiopurity, a key concern given its R-configuration. The compound’s melting point and logP values further underscore its suitability for formulations requiring controlled release or targeted delivery.

Innovations in asymmetric catalysis have streamlined the synthesis of 1-(1R)-1-amino-2-hydroxyethylcyclopropan-1-ol, addressing earlier challenges in yield and scalability. Patent literature reveals its incorporation into kinase inhibitors and antiviral agents, with particular relevance to RNA-targeting therapies—a hotspot amid rising interest in "RNA-modifying compounds." Its hydrogen-bonding capacity also makes it valuable for crystal engineering in material science.

In conclusion, 1-(1R)-1-amino-2-hydroxyethylcyclopropan-1-ol exemplifies the convergence of synthetic innovation and therapeutic potential. As research expands into stereospecific drug design and biodegradable materials, this compound’s role is poised to grow, supported by advancements in computational chemistry and high-throughput screening. Its CAS registry (2757833-76-2) ensures traceability for regulatory and commercial applications, meeting global standards for chemical safety and efficacy.